Cas no 369656-57-5 ((8S)-5,6,7,8-tetrahydroquinolin-8-amine)
(8S)-5,6,7,8-tetrahydroquinolin-8-amine Chemical and Physical Properties
Names and Identifiers
-
- (S)-5,6,7,8-Tetrahydroquinolin-8-amine
- (S)-(+)-8-Amino-5,6,7,8-tetrahydroquinoline
- (8S)-5,6,7,8-Tetrahydro-quinolin-8-ylamine
- 8-Quinolinamine, 5,6,7,8-tetrahydro-, (8S)-
- (8S)-5,6,7,8-Tetrahydro-8-quinolinamine
- RW3950
- 8-Quinolinamine,5,6,7,8-tetrahydro-,(8S)-(9CI)
- (S)-5,6,7,8-tetrahydro-quinolin-8-ylamine
- 8-Quinolinamine,5,6,7,8-tetrahydro-,(8S)-
- AKOS016842883
- (S)-8-amino-5,6,7,8-tetrahydroquinoline
- A874231
- AMY13785
- CS-0002127
- (8S)-5,6,7,8-tetrahydroquinolin-8-amine
- 5,6,7,8-Tetrahydroquinoline-8alpha-amine
- 369656-57-5
- DTXSID40476144
- JQGOUNFVDYUKMM-QMMMGPOBSA-N
- MFCD09955590
- SCHEMBL2083952
- EN300-651635
- 5,6,7,8-Tetrahydro-8-quinolinamine, (8S)-
- HZ3VM5587P
-
- MDL: MFCD09955590
- Inchi: 1S/C9H12N2/c10-8-5-1-3-7-4-2-6-11-9(7)8/h2,4,6,8H,1,3,5,10H2/t8-/m0/s1
- InChI Key: JQGOUNFVDYUKMM-QMMMGPOBSA-N
- SMILES: N[C@@H]1C2C(=CC=CN=2)CCC1
Computed Properties
- Exact Mass: 148.10000
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91000
- LogP: 2.11800
(8S)-5,6,7,8-tetrahydroquinolin-8-amine Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(8S)-5,6,7,8-tetrahydroquinolin-8-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1008-1g |
(S)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369656-57-5 | 97% | 1g |
11702.99CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1008-5g |
(S)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369656-57-5 | 97% | 5g |
41384.47CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1008-500mg |
(S)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369656-57-5 | 97% | 500mg |
6275.51CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1008-250mg |
(S)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369656-57-5 | 97% | 250mg |
3561.78CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1008-100mg |
(S)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369656-57-5 | 97% | 100mg |
2204.91CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1008-50mg |
(S)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369656-57-5 | 97% | 50mg |
1526.48CNY | 2021-05-07 | |
| Alichem | A189004738-250mg |
(S)-5,6,7,8-Tetrahydroquinolin-8-amine |
369656-57-5 | 95% | 250mg |
$479.36 | 2023-09-02 | |
| Alichem | A189004738-1g |
(S)-5,6,7,8-Tetrahydroquinolin-8-amine |
369656-57-5 | 95% | 1g |
$1232.00 | 2023-09-02 | |
| ChemScence | CS-0002127-1g |
(S)-5,6,7,8-Tetrahydroquinolin-8-amine |
369656-57-5 | 1g |
$984.0 | 2022-04-27 | ||
| ChemScence | CS-0002127-5g |
(S)-5,6,7,8-Tetrahydroquinolin-8-amine |
369656-57-5 | 5g |
$2720.0 | 2022-04-27 |
(8S)-5,6,7,8-tetrahydroquinolin-8-amine Suppliers
(8S)-5,6,7,8-tetrahydroquinolin-8-amine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on (8S)-5,6,7,8-tetrahydroquinolin-8-amine
Comprehensive Overview of (8S)-5,6,7,8-tetrahydroquinolin-8-amine (CAS No. 369656-57-5)
(8S)-5,6,7,8-tetrahydroquinolin-8-amine, with the CAS number 369656-57-5, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydroquinoline and has garnered considerable attention due to its potential therapeutic applications and unique chemical properties. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements related to (8S)-5,6,7,8-tetrahydroquinolin-8-amine.
Structural Characteristics: (8S)-5,6,7,8-tetrahydroquinolin-8-amine is a chiral compound with a well-defined structure. The molecule consists of a tetrahydroquinoline ring system with an amine group attached at the 8-position. The (S) configuration at the 8-position imparts chirality to the molecule, which is crucial for its biological activity. The presence of the tetrahydroquinoline scaffold provides a rigid and planar structure that can interact with various biological targets.
Synthesis Methods: The synthesis of (8S)-5,6,7,8-tetrahydroquinolin-8-amine has been extensively studied due to its importance in pharmaceutical research. One common approach involves the catalytic hydrogenation of quinoline derivatives followed by reduction and subsequent chiral resolution. Another method involves the use of chiral auxiliaries or asymmetric catalysis to directly introduce the (S) configuration at the 8-position. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.
Biological Activities: (8S)-5,6,7,8-tetrahydroquinolin-8-amine has been investigated for its potential therapeutic applications in various diseases. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. It has also been found to have neuroprotective effects and may be useful in treating neurodegenerative disorders such as Alzheimer's disease. Additionally, research has indicated that (8S)-5,6,7,8-tetrahydroquinolin-8-amine can modulate specific receptors and enzymes involved in pain signaling pathways.
Clinical Trials: While (8S)-5,6,7,8-tetrahydroquinolin-8-amine is still in the preclinical stages of development for many applications, several clinical trials are underway to evaluate its safety and efficacy. Early results from these trials have been promising, with the compound demonstrating good pharmacokinetic properties and minimal side effects. Further studies are needed to fully understand its potential as a therapeutic agent.
Recent Research Advancements: Recent studies have focused on optimizing the delivery methods for (8S)-5,6,7,8-tetrahydroquinolin-8-amine. Nanoparticle-based delivery systems have shown promise in enhancing the bioavailability and targeting capabilities of this compound. Additionally, researchers are exploring combination therapies involving (8S)-5,6,7,8-tetrahydroquinolin-8-amine and other drugs to achieve synergistic effects in treating complex diseases.
Safety Considerations: As with any new pharmaceutical compound, safety is a critical consideration in the development of (8S)-5,6,7,8-tetrahydroquinolin-8-amine. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to ensure that it meets all safety standards before it can be approved for clinical use.
Conclusion: (8S)-5,6,7,8-tetrahydroquinolin-8-amine (CAS No. 369656-57-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural characteristics and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.
369656-57-5 ((8S)-5,6,7,8-tetrahydroquinolin-8-amine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)